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nitrile

CAS No.: 29786-45-6

Cat. No.: B1321512

Get Quote

Abstract
This technical guide provides a comprehensive analysis of the spectral data for 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile, a key intermediate in various synthetic pathways.

Designed for researchers, scientists, and professionals in drug development, this document

offers an in-depth examination of the compound's spectroscopic fingerprint. By integrating

Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)

data, we present a holistic approach to structural verification and purity assessment. Each

section details not only the expected spectral features but also the underlying chemical

principles and validated experimental protocols, ensuring a trustworthy and authoritative

resource for laboratory application.

Introduction
The rigorous identification and characterization of chemical compounds are foundational to

modern chemical research and pharmaceutical development. 1-(4-
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Methoxyphenyl)cyclobutanecarbonitrile (CAS No. 29786-45-6) is a substituted cyclobutane

derivative with significant potential as a building block in the synthesis of complex molecular

architectures. Its unique structure, featuring a p-substituted aromatic ring and a strained four-

membered carbocycle, gives rise to a distinct spectroscopic signature. This guide serves as a

definitive reference for the interpretation of its ¹H NMR, ¹³C NMR, IR, and MS data, enabling

unambiguous structural confirmation and facilitating its use in advanced scientific applications.

Molecular Structure and Physicochemical
Properties
A thorough understanding of the molecular structure is a prerequisite for accurate spectral

interpretation. The key properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile are

summarized below.

Property Value Source

Molecular Formula C₁₂H₁₃NO [1]

Molecular Weight 187.24 g/mol [1][2]

CAS Number 29786-45-6 [1][2]

Physical Form Liquid

Purity (Typical) ≥95%

InChI Key
KKMVJOZLYNVVSK-

UHFFFAOYSA-N
[3]

graph "1_4_Methoxyphenyl_cyclobutanecarbonitrile" {

layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Aromatic Ring

C1 [pos="0,1!", label="C"];

C2 [pos="-0.87,0.5!", label="C"];

C3 [pos="-0.87,-0.5!", label="C"];
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C4 [pos="0,-1!", label="C"];

C5 [pos="0.87,-0.5!", label="C"];

C6 [pos="0.87,0.5!", label="C"];

C1 -- C2 -- C3 -- C4 -- C5 -- C6 -- C1;

// Substituents on Aromatic Ring

C_quat_cyclo [pos="0,2.5!", label="C"];

O_methoxy [pos="-1.73,1!", label="O"];

C_methyl [pos="-2.6,0.5!", label="CH₃"];

C1 -- C_quat_cyclo;

C2 -- O_methoxy;

O_methoxy -- C_methyl;

// Cyclobutane Ring

C_quat_cyclo -- C7 [pos="1.2,3.2!"];

C7 [label=""];

C7 -- C8 [pos="0.5,4.2!"];

C8 [label=""];

C8 -- C9 [pos="-0.5,4.2!"];

C9 [label=""];

C9 -- C_quat_cyclo;

// Nitrile Group

C_cyano [pos="0,3.5!", label="C"];

N_nitrile [pos="0,4.5!", label="N"];

C_quat_cyclo -- C_cyano [style=invis]; // for positioning

C_cyano [pos="1.2, 2.2!"];

C_cyano -- N_nitrile [dir=none, style=bold];

C_cyano -- N_nitrile [style=bold, label="  ≡"];
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// Dummy nodes for double bonds

db1 [pos="-0.435,0.75!", label="="];

db2 [pos="-0.435,-0.75!", label="="];

db3 [pos="0.435,0!", label="="];

// Labels

node [shape=none];

l1 [pos="2.5,0.5!", label="Aromatic Protons"];

l2 [pos="-3,1.5!", label="Methoxy Group"];

l3 [pos="2,4!", label="Cyclobutane Protons"];

l4 [pos="1.5,1.5!", label="Nitrile Group"];

}

Caption: 2D Structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Spectroscopic Analysis
The synergistic use of multiple spectroscopic techniques provides a self-validating system for

structural elucidation. Each method probes different aspects of the molecular structure, and

their combined data provides a high-confidence confirmation.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides detailed information about the chemical environment of

hydrogen atoms within the molecule. The expected chemical shifts (δ) are influenced by

shielding and deshielding effects from adjacent functional groups.

Predicted ¹H NMR Spectral Data:
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Protons
Chemical Shift
(δ, ppm)

Multiplicity Integration Rationale

Aromatic (ortho

to OCH₃)
~6.9 Doublet 2H

Shielded by the

electron-donating

methoxy group.

Aromatic (ortho

to cyclobutane)
~7.3-7.5 Doublet 2H

Deshielded

relative to the

other aromatic

protons.

Methoxy (-OCH₃) ~3.8 Singlet 3H

Characteristic

region for

methoxy protons.

Cyclobutane (-

CH₂-)
~2.0-3.0 Multiplets 6H

Protons on

carbons adjacent

to a nitrile group

are typically

found in the 2-3

ppm region.[4]

The complex

splitting pattern

arises from

geminal and

vicinal coupling

within the

strained ring

system.[5][6][7]

Causality and Interpretation: The distinct separation of the aromatic signals into two doublets is

a hallmark of a 1,4-disubstituted benzene ring. The electron-donating nature of the methoxy

group increases the electron density at the ortho positions, causing an upfield shift (shielding).

The cyclobutane protons exhibit complex multiplets due to the rigid, non-planar conformation of

the four-membered ring, leading to magnetically non-equivalent environments. The protons

adjacent to the electron-withdrawing nitrile group are expected to be deshielded and shifted

downfield.
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Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in

~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as

an internal standard.

Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

Acquisition Parameters:

Pulse Program: Standard single-pulse sequence (zg30).

Spectral Width: ~12 ppm.

Acquisition Time: ~3-4 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 16-32, to achieve adequate signal-to-noise ratio.

Processing: Apply Fourier transformation, phase correction, and baseline correction.

Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals to

determine the relative proton ratios.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy is used to identify all unique carbon environments in a molecule.

Predicted ¹³C NMR Spectral Data:
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Carbon Atom Chemical Shift (δ, ppm) Rationale

Nitrile (-C≡N) ~115-125
Characteristic region for nitrile

carbons.[4][8]

Quaternary (Aromatic, C-

OCH₃)
~158-163

Deshielded due to attachment

to the electronegative oxygen

atom.[9]

Quaternary (Aromatic, C-

Cyclobutane)
~130-135

Aromatic (-CH=) ~114-130

Aromatic carbons typically

resonate in this range. Two

distinct signals are expected

for the non-equivalent CH

carbons.

Quaternary (Cyclobutane, C-

CN)
~40-50

Cyclobutane (-CH₂-) ~20-40
Aliphatic carbons in a strained

ring system.[5]

Methoxy (-OCH₃) ~55
Typical chemical shift for a

methoxy carbon.[9]

Causality and Interpretation: The nitrile carbon appears in a distinct region of the spectrum,

providing a key diagnostic peak.[8] The quaternary carbon attached to the methoxy group is

significantly deshielded. The number of distinct signals in the aromatic region confirms the 1,4-

substitution pattern. The aliphatic signals correspond to the three CH₂ groups and the single

quaternary carbon of the cyclobutane ring.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher

concentration (20-50 mg) may be required for optimal signal-to-noise.

Instrumentation: Utilize a 75 MHz or higher field NMR spectrometer.
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Acquisition Parameters:

Pulse Program: Standard proton-decoupled pulse sequence (zgpg30).

Spectral Width: ~220 ppm.

Acquisition Time: ~1-2 seconds.

Relaxation Delay: 2 seconds.

Number of Scans: 512-1024, due to the low natural abundance of ¹³C.

Processing: Apply Fourier transformation with exponential multiplication, phase correction,

and baseline correction. Calibrate the spectrum using the CDCl₃ solvent peak (δ ≈ 77.16

ppm).

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule based on the absorption of infrared radiation, which excites molecular vibrations.

Key IR Absorption Bands:
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Wavenumber
(cm⁻¹)

Vibration Type Intensity Significance

~3000-2850
C-H Stretch (Aliphatic

& Aromatic)
Medium-Strong

Presence of sp³ and

sp² hybridized C-H

bonds.

~2260-2220 C≡N Stretch (Nitrile) Strong, Sharp

A highly characteristic

and diagnostic peak

for the nitrile

functional group.[4][8]

[10] For aromatic

nitriles, this peak is

typically found

between 2240 and

2220 cm⁻¹.[10]

~1610, ~1510
C=C Stretch

(Aromatic)
Medium-Strong

Confirms the

presence of the

benzene ring.

~1250
C-O Stretch (Aryl

Ether)
Strong

Indicates the

presence of the

methoxy group

attached to the

aromatic ring.

~830
C-H Bend (Aromatic,

para-disubstituted)
Strong

Out-of-plane bending

vibration characteristic

of 1,4-disubstitution.

Causality and Interpretation: The most definitive peak in the IR spectrum of 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile is the strong, sharp absorption for the nitrile (C≡N)

stretch.[10] This peak's position and intensity are highly reliable for confirming the presence of

this functional group.[8] The combination of the C-O stretch and the specific C-H bending

pattern in the fingerprint region provides strong evidence for the 4-methoxyphenyl moiety.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy
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Sample Preparation: Place a single drop of the neat liquid sample directly onto the ATR

crystal (e.g., diamond or zinc selenide).

Instrumentation: Utilize a Fourier-Transform Infrared (FTIR) spectrometer equipped with an

ATR accessory.

Acquisition:

Collect a background spectrum of the clean, empty ATR crystal.

Collect the sample spectrum.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Processing: The instrument software automatically ratios the sample spectrum against the

background to generate the final transmittance or absorbance spectrum. Label the significant

peaks.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound, offering further structural confirmation.

Expected Mass Spectrometry Data:
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m/z Value Ion Rationale

187 [M]⁺

Molecular ion peak,

corresponding to the molecular

weight of the compound. This

peak may be weak or absent

in some nitriles.[4]

186 [M-H]⁺

Loss of a hydrogen atom from

the cyclobutane ring, often

observed in nitriles.[4]

134 [M - C₃H₅]⁺

Loss of the cyclopropyl radical,

a potential fragmentation

pathway.

133 [C₉H₉O]⁺
Fragment corresponding to the

4-methoxybenzyl cation.

108 [C₇H₈O]⁺
Fragment corresponding to the

methoxyphenyl cation.

Causality and Interpretation: The primary goal is to identify the molecular ion peak [M]⁺ at m/z

187, which confirms the molecular formula. The fragmentation pattern provides a structural

fingerprint. Cleavage of bonds within the cyclobutane ring and loss of the nitrile group are

expected fragmentation pathways. The presence of fragments corresponding to the stable 4-

methoxyphenyl cation would be strong evidence for that part of the structure.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Prepare a dilute solution of the compound (~100 ppm) in a volatile

organic solvent such as dichloromethane or ethyl acetate.

Instrumentation: Utilize a GC-MS system with an electron ionization (EI) source.

GC Method:

Column: A non-polar capillary column (e.g., DB-5ms).
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Injection Volume: 1 µL.

Injector Temperature: 250°C.

Oven Program: Start at 100°C, hold for 1 minute, then ramp at 10°C/min to 280°C and

hold for 5 minutes.

MS Method:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Source Temperature: 230°C.

Data Analysis: Identify the peak corresponding to the compound in the total ion

chromatogram (TIC). Analyze the mass spectrum of this peak, identifying the molecular ion

and key fragment ions.

Integrated Spectroscopic Workflow
Confirming a chemical structure is a process of accumulating corroborating evidence. No single

technique is sufficient. The workflow below illustrates how data from each spectroscopic

method are integrated to build a conclusive structural assignment.
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Data Acquisition & Analysis

Hypothesized Structure|1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Mass Spectrometry (MS)

- Is m/z 187 observed?

[M]⁺ confirms MW

Infrared (IR) Spectroscopy

- Is ~2240 cm⁻¹ peak present?

Confirms -C≡N group

- Is ~1250 cm⁻¹ peak present?

Confirms C-O ether

¹H NMR

- 4 aromatic protons (2 doublets)?

Confirms 1,4-disubstitution

- 3H singlet at ~3.8 ppm?

Confirms -OCH₃

- 6H multiplet at ~2-3 ppm?

Confirms cyclobutane protons

¹³C NMR

- Signal at ~115-125 ppm?

Confirms -C≡N carbon

- Signal at ~55 ppm?

Confirms -OCH₃ carbon

- Correct number of signals?

Confirms molecular symmetry

Structure Confirmed

Yes

Re-evaluate Structure or Purity

No

Yes

No

Yes

No

Yes

No

Click to download full resolution via product page

Caption: Integrated workflow for structural confirmation.
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Conclusion
The spectroscopic profile of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is highly

characteristic. The combination of a strong, sharp nitrile peak in the IR spectrum, a molecular

ion peak at m/z 187 in the mass spectrum, and the specific patterns observed in both ¹H and

¹³C NMR spectra provides a robust and self-validating method for its unequivocal identification.

This guide provides the foundational data and protocols necessary for researchers to

confidently characterize this compound, ensuring the integrity and reproducibility of their

scientific endeavors. By understanding the causal relationships between molecular structure

and spectral output, scientists can leverage these techniques not just for confirmation, but also

for troubleshooting and the analysis of related compounds.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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